BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Chemical Landscape of
Morpholine Propanoates: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Methyl3-(morpholin-2-
Compound Name:
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For Immediate Release

This technical guide addresses the chemical identity, properties, and synthesis of morpholine-
propanoate derivatives, with a specific focus on clarifying the molecular characteristics of
compounds related to "Methyl 3-(morpholin-2-yl)propanoate HCL." This document is intended
for researchers, scientists, and professionals in drug development and chemical synthesis.

Executive Summary: Clarifying the Nomenclature

An initial investigation into "Methyl 3-(morpholin-2-yl)propanoate HCI" reveals a notable
ambiguity in available chemical literature and commercial databases. The search
predominantly identifies two distinct, well-characterized compounds: 3-(Morpholin-2-
yl)propanoic acid hydrochloride and Methyl 3-(morpholin-4-yl)propanoate. The former is a
carboxylic acid, while the latter is a methyl ester with a different substitution pattern on the
morpholine ring. This guide will provide a comprehensive overview of these two compounds to
illuminate the chemical space surrounding the initial query.
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Core Compound Profile: 3-(Morpholin-2-
yl)propanoic Acid Hydrochloride

This compound is the most probable subject of interest given its structural similarity to the

requested chemical, differing only by the absence of a methyl ester group.

Table 1: Physicochemical Properties of 3-(Morpholin-2-yl)propanoic Acid Hydrochloride

Property Value Source

Chemical Formula C7H14CINOs [1]

Molecular Weight 195.64 g/mol [1]
1571216-45-9 (racemate),

CAS Number ) [1112]
1787250-02-5 ((S)-enantiomer)
3-(morpholin-2-yl)propanoic

IUPAC Name (morp Yhprop [2]

acid hydrochloride

Canonical SMILES

Cl.O=C(O)CCC1CNCCO1

[2]

Purity

Typically 295%

[2]

Physical Form

Solid

Storage

Inert atmosphere, room

temperature

[1]

Structural Elucidation

The structure of 3-(morpholin-2-yl)propanoic acid hydrochloride features a propanoic acid

moiety attached to the carbon at the 2-position of the morpholine ring. The hydrochloride salt

form enhances its stability and solubility in aqueous media.
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3-(Morpholin-2-yl)propanoic Acid HCI Methyl 3-(morpholin-4-yl)propanoate

C7H1CINOs MW: 195.64 (C2-Substitution Positional Isomerism CsH1sNO3 MW: 173.21 N4-Substitution

Methanol (excess)
+

Acid Catalyst (e.g., H2SOa4)

Esterification Methyl 3-(morpholin-2-yl)propanoate

HCl1

3-(Morpholin-2-yl)propanoic
Acid HC1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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